nitric acid;N-octyloctan-1-amine

• CAS No.: 10081-30-8
• Molecular Formula: C16H36N2O3
• Molecular Weight: 304.47 g/mol
• IUPAC Name: nitric acid;N-octyloctan-1-amine
• InChI: InChI=1S/C16H35N.HNO3/c1-3-5-7-9-11-13-15-17-16-14-12-10-8-6-4-2;2-1(3)4/h17H,3-16H2,1-2H3;(H,2,3,4)
• InChI Key: GZITXSOOJPBNRG-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCNCCCCCCCC.[N+](=O)(O)[O-]

Description

Nitric acid;N-octyloctan-1-amine is a compound with the molecular formula C16H36N2O3. It is a combination of nitric acid and N-octyloctan-1-amine, which is a type of amine.

Preparation Methods

Synthetic Routes and Reaction Conditions

The preparation of nitric acid;N-octyloctan-1-amine involves the reaction of nitric acid with N-octyloctan-1-amine. The reaction typically occurs under controlled conditions to ensure the desired product is obtained. One common method involves the use of an organic solvent, such as dichloromethane, to facilitate the reaction. The reaction mixture is usually stirred at room temperature for several hours to ensure complete reaction .

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale reactors and more efficient processes to maximize yield. The use of catalysts and optimized reaction conditions can help improve the efficiency of the production process. Additionally, purification steps, such as distillation or crystallization, may be employed to obtain the pure compound .

Chemical Reactions Analysis

Types of Reactions

Nitric acid;N-octyloctan-1-amine can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form nitro derivatives.

Reduction: Reduction reactions can convert the nitro group to an amine group.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in the reactions of this compound include oxidizing agents like hydrogen peroxide and reducing agents like sodium borohydride. The reactions are typically carried out under mild conditions to prevent decomposition of the compound .

Major Products

The major products formed from the reactions of this compound depend on the specific reaction conditions and reagents used. For example, oxidation reactions may yield nitro compounds, while reduction reactions may produce amines .

Scientific Research Applications

Nitric acid;N-octyloctan-1-amine has several scientific research applications, including:

Chemistry: It is used as a reagent in organic synthesis to introduce nitro groups into molecules.

Biology: The compound can be used in biochemical studies to investigate the effects of nitro compounds on biological systems.

Medicine: Research is ongoing to explore the potential therapeutic applications of this compound and its derivatives.

Industry: The compound is used in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of nitric acid;N-octyloctan-1-amine involves its interaction with molecular targets and pathways in biological systems. The compound can act as a nitric oxide donor, releasing nitric oxide (NO) upon decomposition. Nitric oxide is a signaling molecule that plays a crucial role in various physiological processes, including vasodilation and immune response .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to nitric acid;N-octyloctan-1-amine include other nitroamines and nitroalkanes. Examples include:

• Nitroethane
• Nitromethane
• Nitropropane

Uniqueness

What sets this compound apart from similar compounds is its unique combination of a long alkyl chain and a nitro group. This structure imparts distinct chemical properties, such as increased hydrophobicity and reactivity, making it suitable for specific applications in organic synthesis and industrial processes .